Cas no 61372-95-0 (2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-)
61372-95-0 structure
Product Name:2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
CAS No:61372-95-0
MF:C12H9NO2
MW:199.205363035202
CID:481761
PubChem ID:71396381
Update Time:2025-04-19
2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
- 2-cyano-3-(4-ethenylphenyl)prop-2-enoic acid
- DTXSID20817950
- 61372-95-0
-
- Inchi: 1S/C12H9NO2/c1-2-9-3-5-10(6-4-9)7-11(8-13)12(14)15/h2-7H,1H2,(H,14,15)
- InChI Key: OKOYYFZVGFGDDY-UHFFFAOYSA-N
- SMILES: OC(C(C#N)=CC1C=CC(C=C)=CC=1)=O
Computed Properties
- Exact Mass: 199.06337
- Monoisotopic Mass: 199.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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